Cas no 496870-01-0 (3-Pyridinecarbonitrile,2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-)

• Product name: 3-Pyridinecarbonitrile,2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-
• CAS No: 496870-01-0
• MF: C₁₄H₁₃F₃N₄O₂
• MW: 326.273833036423
• CID: 1529347

3-Pyridinecarbonitrile,2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-
• 3-Pyridinecarbonitrile, 2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-

• Inchi： 1S/C14H13F3N4O2/c1-8-10(7-22-21-8)11(4-5-18)23-13-9(6-19)2-3-12(20-13)14(15,16)17/h2-3,7,11H,4-5,18H2,1H3
• InChI Key： KNKHDXZXJHXLLL-UHFFFAOYSA-N
• SMILES： C1(OC(C2=CON=C2C)CCN)=NC(C(F)(F)F)=CC=C1C#N

Computed Properties

• Exact Mass: 326.09919

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 464.8±45.0 °C(Predicted)
• PSA: 97.96
• pka: 8.16±0.13(Predicted)